Ethyl (3S)-1-benzyl-4-oxopiperidine-3-carboxylate;hydrochloride

• IUPAC Name: ethyl (3S)-1-benzyl-4-oxopiperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C15H19NO3.ClH/c1-2-19-15(18)13-11-16(9-8-14(13)17)10-12-6-4-3-5-7-12;/h3-7,13H,2,8-11H2,1H3;1H/t13-;/m0./s1
• InChI Key: YPFMNHZRNXPYBG-ZOWNYOTGSA-N
• Canonical SMILES: CCOC(=O)C1CN(CCC1=O)CC2=CC=CC=C2.Cl
• Isomeric SMILES: CCOC(=O)[C@H]1CN(CCC1=O)CC2=CC=CC=C2.Cl
• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of carboxylic acids and alcohols in a process known as esterification. For example, the preparation of esters can be achieved by the reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various methods such as X-ray diffraction (XRD) and infrared spectrometry. These techniques can provide insights into the geometric structure, interaction energy, and natural bond orbital analysis of the compound.

Chemical Reactions Analysis

Esters, which are similar to the compound , undergo various reactions. They can be converted directly into esters by SN2 reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst. Esters can also be hydrolyzed, either by aqueous base or aqueous acid, to yield a carboxylic acid plus an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, ethyl cellulose, a semi-synthetic cellulose derivative, is an inert, water-insoluble, hydrophobic polymer. Ethyl ether, another related compound, is considered a flammable liquid with specific target organ toxicity.

Mechanism of Action

The mechanism of action for a compound depends on its chemical structure and the context in which it is used. For example, omega-3 fatty acids, which are a type of ester, have been found to have various effects on the body, including lowering triglycerides in the blood.

Safety and Hazards

Safety and hazards associated with a compound depend on its specific properties. For example, ethyl acetate is considered a flammable liquid and can cause serious eye irritation and drowsiness or dizziness. Ethyl ether is also extremely flammable and may cause damage to organs through prolonged or repeated exposure.

Future Directions

The future directions for research on a specific compound would depend on its properties and potential applications. For example, ongoing research is currently investigating the significance of omega-3 fatty acids and their promising role in the treatment of various conditions.